Cas no 4649-95-0 (2,6-Bis(p-tolyl)-4-phenylpyryliuM tetrafluoroborate)

• Product Name: 2,6-Bis(p-tolyl)-4-phenylpyryliuM tetrafluoroborate
• CAS No: 4649-95-0
• MF: C₂₅H₂₁BF₄O
• MW: 424.238260984421
• CID: 1517363
• PubChem ID: 12212023
• Update Time: 2025-06-29

2,6-Bis(p-tolyl)-4-phenylpyryliuM tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Pyrylium, 2,6-bis(4-methylphenyl)-4-phenyl-, tetrafluoroborate(1-)
• 2,6-Bis(p-tolyl)-4-phenylpyryliuM tetrafluoroborate
• 4649-95-0
• AKOS024434544
• 4-Phenyl-2,6-di-p-tolylpyrylium tetrafluoroborate

• Inchi： 1S/C25H21O.BF4/c1-18-8-12-21(13-9-18)24-16-23(20-6-4-3-5-7-20)17-25(26-24)22-14-10-19(2)11-15-22;2-1(3,4)5/h3-17H,1-2H3;/q+1;-1
• InChI Key： PSSPCLBDPWTYGC-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[O+]1C(C2C=CC(C)=CC=2)=CC(C2C=CC=CC=2)=CC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 424.1621581g/mol
• Monoisotopic Mass: 424.1621581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2,6-Bis(p-tolyl)-4-phenylpyryliuM tetrafluoroborate

2,6-Bis(p-tolyl)-4-phenylpyrylium Tetrafluoroborate: A Comprehensive Overview

The compound with CAS No. 4649-95-0, known as 2,6-Bis(p-tolyl)-4-phenylpyrylium tetrafluoroborate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is notable for its unique structural features and versatile applications. In this article, we delve into its chemical properties, synthesis methods, applications, and recent advancements in research.

2,6-Bis(p-tolyl)-4-phenylpyrylium tetrafluoroborate is a derivative of pyrylium salts, which are known for their aromaticity and electrophilic reactivity. The molecule consists of a pyrylium ring (a six-membered ring with one nitrogen atom) substituted with two p-tolyl groups at the 2 and 6 positions and a phenyl group at the 4 position. The counterion, tetrafluoroborate (BF₄⁻), is a weakly coordinating anion that enhances the stability and reactivity of the cationic pyrylium core. This combination makes the compound highly suitable for various chemical transformations and material applications.

Recent studies have highlighted the importance of pyrylium salts in organic synthesis due to their ability to act as electrophiles in nucleophilic aromatic substitution reactions. The presence of electron-donating groups (such as p-tolyl and phenyl substituents) on the pyrylium ring modulates its reactivity, making it a versatile building block for constructing complex organic molecules. For instance, researchers have employed 2,6-Bis(p-tolyl)-4-phenylpyrylium tetrafluoroborate in the synthesis of heterocyclic compounds, which are valuable in drug discovery and materials science.

In terms of physical properties, 2,6-Bis(p-tolyl)-4-phenylpyrylium tetrafluoroborate exhibits a high degree of stability under ambient conditions due to the resonance stabilization of the pyrylium ring and the weakly coordinating nature of the BF₄⁻ anion. Its solubility in common organic solvents facilitates its use in solution-phase reactions. Additionally, the compound displays strong absorption in the UV-vis spectrum, which has been exploited in photochemical studies.

The synthesis of 2,6-Bis(p-tolyl)-4-phenylpyrylium tetrafluoroborate typically involves a two-step process: (1) preparation of the pyrylium salt via oxidation of an appropriate dihydro-pyridine derivative and (2) exchange of the counterion to BF₄⁻ using boric acid or other suitable sources. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing such compounds.

One of the most promising applications of 2,6-Bis(p-tolyl)-4-phenylpyrylium tetrafluoroborate lies in its use as a catalyst in organic reactions. Its cationic nature enables it to act as a Lewis acid catalyst in various transformations, including cycloadditions and Diels-Alder reactions. Furthermore, its ability to undergo reversible protonation-deprotonation makes it a potential candidate for use in pH-responsive materials.

In materials science, 2,6-Bis(p-tolyl)-4-phenylpyrylium tetrafluoroborate has been explored as a component in advanced materials such as conductive polymers and electrochromic devices. Its electronic properties make it suitable for applications in optoelectronics and energy storage systems.

From a pharmacological perspective, 2,6-Bis(p-tolyl)-4-phenylpyrylium tetrafluoroborate has shown potential as a lead compound for drug development. Its unique structure allows for interactions with biological targets such as enzymes and receptors. Recent studies have demonstrated its activity against certain enzymes involved in neurodegenerative diseases.

In conclusion,2,6-Bis(p-tolyl)-4-phenylpyrylium tetrafluoroborate is a multifaceted compound with significant implications across various scientific disciplines. Its chemical versatility combined with recent research advancements underscores its importance as both a synthetic tool and a functional material. As research continues to uncover new applications and properties of this compound,CAS No. 4649-95-0 will undoubtedly remain at the forefront of chemical innovation.